Cas no 922480-98-6 (1-(4-chlorobenzenesulfonyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylpiperidine-4-carboxamide)

• Product Name: 1-(4-chlorobenzenesulfonyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylpiperidine-4-carboxamide
• CAS No: 922480-98-6
• MF: C₂₀H₁₉ClN₄O₃S₂
• MW: 462.972860574722
• CID: 5448911
• PubChem ID: 16804458
• Update Time: 2025-06-03

1-(4-chlorobenzenesulfonyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• VU0506545-1
• 922480-98-6
• AKOS024478671
• 1-(4-chlorobenzenesulfonyl)-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]piperidine-4-carboxamide
• 1-(4-chlorophenyl)sulfonyl-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)piperidine-4-carboxamide
• 1-((4-chlorophenyl)sulfonyl)-N-(4-(pyridin-3-yl)thiazol-2-yl)piperidine-4-carboxamide
• F2967-0694
• 1-(4-chlorobenzenesulfonyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylpiperidine-4-carboxamide

• Inchi： 1S/C20H19ClN4O3S2/c21-16-3-5-17(6-4-16)30(27,28)25-10-7-14(8-11-25)19(26)24-20-23-18(13-29-20)15-2-1-9-22-12-15/h1-6,9,12-14H,7-8,10-11H2,(H,23,24,26)
• InChI Key： NEAUEFJVQMODDE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1CCC(C(NC2=NC(C3C=NC=CC=3)=CS2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 462.0587105g/mol
• Monoisotopic Mass: 462.0587105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 129Ų

Additional information on 1-(4-chlorobenzenesulfonyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylpiperidine-4-carboxamide

Professional Introduction to Compound with CAS No. 922480-98-6 and Product Name: 1-(4-chlorobenzenesulfonyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylpiperidine-4-carboxamide

The compound identified by the CAS number 922480-98-6 and the product name 1-(4-chlorobenzenesulfonyl)-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylpiperidine-4-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple pharmacophoric groups, including a 4-chlorobenzenesulfonyl moiety, a pyridin-3-yl substituent, and a 1,3-thiazol ring system, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the development of novel therapeutic agents has been heavily influenced by the discovery of small molecules that can modulate biological pathways with high specificity and efficacy. The compound in question exemplifies this trend, as it combines structural features that are known to enhance binding affinity and selectivity. Specifically, the 4-chlorobenzenesulfonyl group is a common pharmacophore in drug design due to its ability to form hydrogen bonds and hydrophobic interactions with protein targets. This feature is particularly relevant in the context of inhibiting enzymes such as kinases and proteases, which are often implicated in various diseases.

The pyridin-3-yl substituent further enhances the compound's potential as a therapeutic agent by contributing to its solubility and bioavailability. Pyridine derivatives are widely recognized for their role in medicinal chemistry, often serving as key components in drugs that target neurological disorders, cardiovascular diseases, and infectious diseases. The integration of this moiety into the molecular framework of the compound suggests that it may exhibit properties conducive to crossing biological membranes, thereby improving its pharmacokinetic profile.

The core structure of the compound, featuring a 1,3-thiazol ring system, is another critical element that contributes to its pharmacological potential. Thiazole derivatives have been extensively studied for their biological activity, with many compounds exhibiting antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The unique electronic properties of the thiazole ring facilitate interactions with biological targets at both the atomic and molecular levels, making it an attractive scaffold for drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules like this one with unprecedented accuracy. By leveraging techniques such as molecular docking and quantum mechanical calculations, scientists can gain insights into how the compound interacts with its intended targets at a detailed level. These computational studies have been instrumental in guiding experimental efforts toward optimizing the compound's potency and selectivity.

In addition to computational methods, experimental approaches have also been crucial in evaluating the pharmacological properties of this compound. In vitro assays have been employed to assess its activity against various biological targets, including enzymes and receptors relevant to human health. Preliminary results indicate that the compound exhibits promising activity in modulating pathways associated with neurological disorders and inflammatory conditions. These findings align with current trends in drug development aimed at identifying novel therapeutics that can address unmet medical needs.

The synthesis of complex molecules like this one represents a significant challenge in organic chemistry. However, recent innovations in synthetic methodologies have made it possible to construct intricate structures with high efficiency and precision. Techniques such as multi-step cross-coupling reactions and transition-metal catalysis have been particularly useful in assembling the various functional groups present in the compound's structure. These advances have not only facilitated the preparation of this compound but also provided valuable insights into general strategies for constructing similar molecules.

As research progresses, it is anticipated that additional derivatives of this compound will be synthesized and evaluated for their therapeutic potential. The flexibility inherent in its molecular framework allows for modifications that can fine-tune its biological activity without compromising its overall structure. This adaptability is a hallmark of successful drug candidates that can be optimized through iterative design processes.

The broader implications of this research extend beyond individual compounds to encompass advancements in drug discovery methodologies as a whole. The integration of computational modeling with experimental validation has revolutionized how new drugs are developed, reducing both time-to-market and costs associated with traditional approaches. This synergy between theoretical and practical research is essential for addressing complex diseases that require innovative therapeutic solutions.

Looking ahead, the continued exploration of molecules like this one holds promise for addressing some of the most pressing health challenges facing humanity today. By leveraging cutting-edge chemical synthesis techniques alongside sophisticated biophysical methods, researchers are poised to uncover new treatments that can improve patient outcomes across multiple disease areas. The journey from laboratory discovery to clinical application remains arduous but is made more feasible through collaborative efforts between academia and industry.